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Introduction

Butyl dihydrogen phosphate (CAS 1623-15-0), also known as monobutyl phosphate or n-
butyl acid phosphate, is an organophosphate compound with a range of industrial applications.
[1][2] This document provides a comprehensive technical overview of its chemical and physical
properties, synthesis, analytical methodologies, and safety information. It also explores its
potential, though currently limited, applications in the pharmaceutical sciences and discusses
the general biological context of organophosphates.

Physicochemical Properties

Butyl dihydrogen phosphate is a colorless to light brown, oily liquid.[1][3] It is an ester of
phosphoric acid and n-butanol.[4] A summary of its key physicochemical properties is
presented in Table 1.

Table 1: Physicochemical Properties of Butyl Dihydrogen Phosphate
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Property Value Reference(s)
CAS Number 1623-15-0 [5]
Molecular Formula C4H1104P [5]
Molecular Weight 154.10 g/mol [4]
Density 1.283 g/cm3 (Predicted) [3]
Boiling Point 272.5-°C at 760 mmHg 3]
(Predicted)
Flash Point 118.6 °C [6]
Vapor Pressure 0.00169 mmHg at 25°C [6]
pKa 1.97 + 0.10 (Predicted) [3]

N Slightly soluble in DMSO, Ethyl
Solubility [3]
Acetate, and Methanol.

LogP 0.89580 6]

Synthesis and Purification

The synthesis of butyl dihydrogen phosphate typically involves the phosphorylation of n-
butanol. One common method utilizes phosphorus pentoxide as the phosphorylating agent. A
detailed experimental protocol, adapted from literature procedures for similar compounds, is
provided below.

Experimental Protocol: Synthesis of n-Butyl Phosphate
Mono- and Di-ester Mixture

This protocol is adapted from a patented method for the synthesis of n-butyl phosphate mono-
and di-esters.[7]

Materials:

e n-butanol
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Phosphorus pentoxide (P20s)

Polyphosphoric acid

Phosphorous acid

Nitrogen gas

Reactor with stirring, heating, and cooling capabilities

Filtration apparatus

Procedure:

Charge the reactor with 400 kg of n-butanol.
Introduce nitrogen gas into the reactor to create an inert atmosphere.

With stirring, add 0.4 kg of phosphorous acid and continue stirring until it is completely
dissolved.

Slowly add 20 kg of polyphosphoric acid in a thin stream and stir until the mixture is uniform.

Add 220 kg of phosphorus pentoxide in batches while controlling the temperature to not
exceed 50°C using cooling. Continue stirring until the mixture is uniform.

Add another 0.4 kg of phosphorous acid and maintain the reaction temperature at 40-45°C
for 0.5 hours with continuous stirring.

Heat the reaction mixture to 65-70°C and maintain this temperature for 16 hours.
Cool the mixture to below 30°C.

Filter the resulting transparent, viscous liquid to obtain the n-butyl phosphate mono- and di-
ester product.

Purification:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purification of butyl dihydrogen phosphate from the reaction mixture can be achieved
through techniques such as liquid-liquid extraction. For instance, in the PUREX process, the
organic phase containing degradation products like dibutyl hydrogen phosphate and butyl
dihydrogen phosphate is washed with a sodium carbonate solution.[8]

Analytical Characterization

A variety of analytical techniques can be employed to characterize and quantify butyl
dihydrogen phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organophosphorus
compounds.

e 1H NMR: Provides information about the hydrogen atoms in the butyl chain.
e 13C NMR: Characterizes the carbon skeleton of the molecule.

e 3P NMR: Directly observes the phosphorus nucleus, offering insights into its chemical
environment and oxidation state. The chemical shift in 3*P NMR is highly sensitive to the
structure of the organophosphate.[9]

Experimental Protocol: General Procedure for 3'P{*H} NMR Spectroscopy

This is a general protocol for acquiring a proton-decoupled 3P NMR spectrum of a phosphorus-
containing compound.[10]

Materials:

Butyl dihydrogen phosphate sample

Deuterated chloroform (CDCIs)

5 mm NMR tube

NMR spectrometer
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Procedure:

» Under a nitrogen atmosphere, dissolve an appropriate amount of the butyl dihydrogen
phosphate sample in approximately 0.6 mL of CDCIs in a 5 mm NMR tube.

o Cap the NMR tube and gently shake to ensure the sample is fully dissolved.
e Acquire the 31P{tH} NMR spectrum at room temperature.

o Reference the spectrum to an external standard of 85% H3POa.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of
butyl dihydrogen phosphate. Electrospray ionization (ESI) is a suitable technique for this
purpose.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the functional groups present in the molecule, such as
P=0, P-O-C, and O-H bonds.

Applications in Drug Development and Biological
Signaling

The direct application of butyl dihydrogen phosphate in drug development and its specific
role in biological signaling pathways are not well-documented in publicly available literature.
However, the broader class of organophosphates has relevance in these areas.

Potential as a Pharmaceutical Excipient

Given its surfactant properties, butyl dihydrogen phosphate could potentially be used as an
emulsifier or wetting agent in pharmaceutical formulations.[1] Alkyl phosphates, in general, are
used as surfactants and emulsifiers in cosmetics.

Role in Biological Signaling: An Overview of Phosphate
Signaling
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While there is no specific data on butyl dihydrogen phosphate, inorganic phosphate (Pi) is a
crucial signaling molecule in numerous biological processes.[11] Extracellular Pi can activate
signaling pathways such as the Raf/MEK/ERK and Akt pathways, which in turn regulate gene
expression.[11] It is important to note that the biological effects of an organophosphate ester
like butyl dihydrogen phosphate would be distinct from those of inorganic phosphate and
would depend on its metabolism and potential interactions with cellular components.

A study on the cytotoxicity of various phosphate compounds on triple-negative breast cancer
cells showed that hydrogen phosphate (HPO42™) selectively induced cancer cell death, while
dihydrogen phosphate (H2POa4™) did not show the same effect.[12] This highlights the
specificity of cellular responses to different forms of phosphate.

The diagram below illustrates a generalized view of a phosphate-responsive signaling pathway.
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Caption: Generalized Phosphate-Responsive Signaling Pathway.

Cytotoxicity of Related Organophosphates
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While data on butyl dihydrogen phosphate is scarce, studies on other organophosphates
provide some context. For instance, bis(2,4-di-tert-butylphenyl)phosphate (bDtBPP), a
leachable from certain plastics used in biopharmaceutical manufacturing, has been shown to
have cytotoxic effects on Chinese hamster ovary (CHO) cells, affecting cell growth and
productivity.[13] This highlights the importance of evaluating the biological activity of any
organophosphate that may come into contact with biological systems.

The following diagram illustrates a simplified workflow for assessing the cytotoxicity of a
compound.
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Caption: General Workflow for In Vitro Cytotoxicity Assay.

Safety and Handling
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Butyl dihydrogen phosphate is classified as a corrosive substance.[6] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area.

Conclusion and Future Directions

Butyl dihydrogen phosphate is a well-characterized organophosphate with established
industrial uses. Its physicochemical properties, synthesis, and analytical methods are
reasonably well understood. However, a significant gap exists in the literature regarding its
specific applications in drug development and its interaction with biological signaling pathways.
Future research could focus on evaluating its potential as a pharmaceutical excipient,
investigating its metabolic fate, and exploring any potential biological activity, including
cytotoxicity and effects on cellular signaling. Such studies would provide a more complete
picture of the compound's profile and could uncover new applications in the biomedical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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